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Compound of Interest

Compound Name: Europine

Cat. No.: B191236 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies related to Europine, a pyrrolizidine alkaloid of significant interest

to researchers, scientists, and drug development professionals. This document synthesizes key

data into a structured format, offering detailed experimental protocols and visual

representations to facilitate a deeper understanding of this natural compound.

Chemical Identity and Properties of Europine
Europine, a member of the pyrrolizidine alkaloid class, is a naturally occurring ester. Its

chemical structure is characterized by a necine base, specifically heliotridine, esterified with

viridifloric acid. The systematic IUPAC name for Europine is [(7S,8R)-7-hydroxy-5,6,7,8-

tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2,3-dihydroxy-2-[(1S)-1-methoxyethyl]-3-

methylbutanoate.[1] Key physicochemical properties of Europine are summarized in the table

below.
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Property Value Reference

Molecular Formula C₁₆H₂₇NO₆ [1][2][3]

Molecular Weight 329.39 g/mol [1][2][3]

CAS Number 570-19-4 [1][4]
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Elucidation of Chemical Structure
The definitive structure of Europine has been established through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). Two-dimensional NMR experiments have been instrumental in assigning

the proton (¹H) and carbon (¹³C) signals, confirming the connectivity of the atoms within the

molecule and establishing its stereochemistry.

Spectroscopic Data
While specific raw spectral data is dispersed across various research publications, the following

represents a compilation of typical spectroscopic characteristics used for the identification of

Europine.

¹H and ¹³C NMR Spectroscopy: The proton NMR spectrum of Europine exhibits characteristic

signals for the pyrrolizidine core, the ester side chain, and the various methyl and hydroxyl

groups. Similarly, the ¹³C NMR spectrum provides distinct resonances for each carbon atom,

allowing for a complete structural assignment.

Mass Spectrometry (MS): Electron Ionization Mass Spectrometry (EI-MS) of Europine typically

shows a molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation

pattern observed in the mass spectrum provides valuable information about the different

structural motifs within the molecule, such as the loss of the ester side chain or fragments from

the necine base.
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Infrared (IR) Spectroscopy: The IR spectrum of Europine displays characteristic absorption

bands corresponding to its functional groups. These include broad O-H stretching vibrations

from the hydroxyl groups, C-H stretching from the alkyl components, a strong C=O stretching

vibration from the ester carbonyl group, and C-O stretching vibrations.

Experimental Protocols
Isolation of Europine from Plant Material
Europine is naturally found in various plant species, particularly those belonging to the

Heliotropium genus. The following is a generalized protocol for its isolation:

1. Plant Material Extraction:

Dried and powdered plant material (e.g., aerial parts of Heliotropium europaeum) is
extracted with a suitable solvent, typically methanol or ethanol, at room temperature.
The extraction is repeated multiple times to ensure exhaustive recovery of the alkaloids.
The combined extracts are filtered and concentrated under reduced pressure to yield a crude
extract.

2. Acid-Base Extraction for Alkaloid Enrichment:

The crude extract is acidified with an aqueous acid solution (e.g., 2% sulfuric acid) and
partitioned with a non-polar organic solvent (e.g., diethyl ether or chloroform) to remove non-
alkaloidal compounds.
The aqueous acidic layer, containing the protonated alkaloids, is then basified to a pH of 9-
10 with a base (e.g., ammonia solution).
The free alkaloids are then extracted from the basified aqueous solution using an organic
solvent such as chloroform or dichloromethane.
The organic extracts are combined, dried over an anhydrous salt (e.g., sodium sulfate), and
concentrated to yield a crude alkaloid mixture.

3. Chromatographic Purification:

The crude alkaloid mixture is subjected to column chromatography over silica gel.
Elution is performed with a gradient of solvents, typically starting with a non-polar solvent
and gradually increasing the polarity with a more polar solvent (e.g., a gradient of chloroform
and methanol).
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Fractions are collected and monitored by Thin Layer Chromatography (TLC), visualizing with
a suitable reagent such as Dragendorff's reagent.
Fractions containing Europine are combined and may require further purification by
preparative TLC or High-Performance Liquid Chromatography (HPLC) to obtain the pure
compound.

Biological Activity and Experimental Assays
Europine has been reported to exhibit biological activities, including antifungal and insect

antifeedant properties.[2] The following are generalized protocols for assessing these activities.

Antifungal Activity Assay (Broth Microdilution Method)
1. Preparation of Fungal Inoculum:

A pure culture of the test fungus (e.g., Candida albicans, Aspergillus niger) is grown on a
suitable agar medium.
A suspension of fungal spores or cells is prepared in sterile saline or broth and adjusted to a
standardized concentration (e.g., 10⁵ cells/mL).

2. Assay Procedure:

A serial dilution of Europine is prepared in a suitable broth medium in a 96-well microtiter
plate.
An equal volume of the fungal inoculum is added to each well.
Positive (broth with inoculum and a known antifungal agent) and negative (broth with
inoculum only) controls are included.
The plate is incubated at an appropriate temperature (e.g., 28-35°C) for a specified period
(e.g., 24-48 hours).

3. Determination of Minimum Inhibitory Concentration (MIC):

The MIC is determined as the lowest concentration of Europine that visibly inhibits the
growth of the fungus.

Insect Antifeedant Activity Assay (Leaf Disc No-Choice
Bioassay)
1. Preparation of Test Material:
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Leaf discs of a suitable host plant are cut to a uniform size.
A solution of Europine at various concentrations is prepared in a suitable solvent (e.g.,
ethanol or acetone).
The leaf discs are treated with the Europine solutions and the solvent is allowed to
evaporate completely. Control discs are treated with the solvent only.

2. Bioassay:

A single treated leaf disc is placed in a petri dish with a moistened filter paper.
A single test insect (e.g., larva of Spodoptera litura) is introduced into the petri dish.
The setup is maintained under controlled environmental conditions.

3. Data Analysis:

After a defined period (e.g., 24 hours), the area of the leaf disc consumed is measured.
The antifeedant activity is calculated as a percentage of feeding inhibition compared to the
control.

Visualizing the Chemical Structure of Europine
The following diagram, generated using the DOT language, illustrates the two-dimensional

chemical structure of Europine.
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Caption: 2D Chemical Structure of Europine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.bfr.bund.de/cm/349/determination-of-pyrrolizidine-alkaloids-pa-in-plant-material.pdf
https://www.benchchem.com/product/b191236#what-is-the-chemical-structure-of-europine
https://www.benchchem.com/product/b191236#what-is-the-chemical-structure-of-europine
https://www.benchchem.com/product/b191236#what-is-the-chemical-structure-of-europine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

